5-Methoxy-4'-(trifluoromethyl)biphenyl-2-carbaldehyde

Specification

• Molecular Formula: C15H11F3O2
• Molecular Weight: 280.24 g/mol
• IUPAC Name: 4-methoxy-2-[4-(trifluoromethyl)phenyl]benzaldehyde
• Standard InChI: InChI=1S/C15H11F3O2/c1-20-13-7-4-11(9-19)14(8-13)10-2-5-12(6-3-10)15(16,17)18/h2-9H,1H3
• Standard InChI Key: NQOAQYGARIEYKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=O)C2=CC=C(C=C2)C(F)(F)F

Introduction

5-Methoxy-4'-(trifluoromethyl)biphenyl-2-carbaldehyde is a complex organic compound with the CAS number 1261806-96-5. It belongs to the biphenyl family, which is known for its diverse applications in pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its molecular formula, C15H11F3O2, and a molecular weight of 280.24 g/mol.

Synthesis and Applications

While detailed synthesis protocols for 5-Methoxy-4'-(trifluoromethyl)biphenyl-2-carbaldehyde are not widely published, compounds of this nature are typically synthesized through multi-step reactions involving Suzuki coupling or other cross-coupling methods to form the biphenyl core, followed by selective functionalization to introduce the methoxy and trifluoromethyl groups. The aldehyde group can be introduced via a formylation reaction.

This compound can serve as a precursor for the synthesis of more complex molecules with potential applications in pharmaceuticals, agrochemicals, or materials science. Its trifluoromethyl group, known for enhancing lipophilicity and metabolic stability, and the methoxy group, which can influence solubility and reactivity, make it an interesting candidate for further modification.